(4-Methylcyclohexyl)(2-methylphenyl)methanamine hydrochloride

• IUPAC Name: (4-methylcyclohexyl)-(2-methylphenyl)methanamine;hydrochloride
• InChI: InChI=1S/C15H23N.ClH/c1-11-7-9-13(10-8-11)15(16)14-6-4-3-5-12(14)2;/h3-6,11,13,15H,7-10,16H2,1-2H3;1H
• InChI Key: DQZAQRJLXRVVTA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)C(C2=CC=CC=C2C)N.Cl
• Molecular Formula: C15H24ClN
• Molecular Weight: 253.81 g/mol

Description

“(4-Methylcyclohexyl)(2-methylphenyl)methanamine” is a chemical compound with the CAS Number: 1250898-91-9. It has a molecular weight of 217.35. The compound is typically stored at room temperature and is in liquid form.

Molecular Structure Analysis

The IUPAC name for this compound is “(4-methylcyclohexyl) (2-methylphenyl)methanamine” and its InChI Code is "1S/C15H23N/c1-11-7-9-13 (10-8-11)15 (16)14-6-4-3-5-12 (14)2/h3-6,11,13,15H,7-10,16H2,1-2H3". This suggests that the compound contains a cyclohexyl ring and a phenyl ring, both of which are substituted with a methyl group.

Physical And Chemical Properties Analysis

The compound is a liquid at room temperature. More specific physical and chemical properties like boiling point, melting point, solubility, etc., are not provided in the sources I found.

Scientific Research Applications

Cyclopropenone Oximes Reactions

Cyclopropenone oximes, including derivatives with 2-methyl-3-(4-methylphenyl) groups, have been prepared and shown to react with isocyanates to afford 1:2 addition products, demonstrating their potential in synthetic organic chemistry for creating complex molecular structures (H. Yoshida et al., 1988).

Synthesis of Oxadiazolylmethanamine Compounds

1-[5-(4-Methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine compounds have been synthesized via a high-yielding polyphosphoric acid condensation route, indicating their relevance in medicinal chemistry and materials science (Ganesh Shimoga et al., 2018).

Thermostabilizers to Polypropylene

Aminocompounds, including 2-hydroxy-3-(methylcyclohexenyl-isopropyl)-5-methylbenzylaminoethylnonylimidazolines, have been synthesized and tested as thermostabilizers to polypropylene, showcasing their utility in enhancing the thermal stability of polymers (Z. Z. Aghamali̇yev et al., 2018).

Antidepressant Biochemical Profile

Wy-45,030, an ethyl cyclohexanol derivative with a similar arylcyclohexylamine structure, has shown a neurochemical profile predictive of antidepressant activity, indicating the importance of such structures in developing new therapeutic agents (E. Muth et al., 1986).

Synthesis and Analytical Characterization of Arylcyclohexylamines

The synthesis and analytical characterization of N-alkyl-arylcyclohexylamines have been detailed, reflecting the ongoing interest in these compounds as research chemicals and their potential pharmacological activities (J. Wallach et al., 2016).

Safety and Hazards

The compound is labeled with the signal word “Danger” and is associated with the hazard statements H302, H315, H318, H335. These statements correspond to hazards related to harmful if swallowed, causes skin irritation, causes serious eye damage, and may cause respiratory irritation respectively. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.